Cas no 742079-79-4 (2(3H)-Benzofuranone,6-ethyl-)
2(3H)-Benzofuranone,6-ethyl- structure
Product Name:2(3H)-Benzofuranone,6-ethyl-
CAS No:742079-79-4
MF:C10H10O2
MW:162.185203075409
CID:560375
PubChem ID:10441987
Update Time:2025-04-19
2(3H)-Benzofuranone,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzofuranone,6-ethyl-
- 742079-79-4
- 6-Ethylbenzofuran-2(3H)-one
- SCHEMBL14050228
-
- Inchi： 1S/C10H10O2/c1-2-7-3-4-8-6-10(11)12-9(8)5-7/h3-5H,2,6H2,1H3
- InChI Key： XECYXYYIDSZKTN-UHFFFAOYSA-N
- SMILES： O1C(CC2C=CC(CC)=CC1=2)=O
Computed Properties
- Exact Mass: 162.068079557g/mol
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
2(3H)-Benzofuranone,6-ethyl- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
742079-79-4 (2(3H)-Benzofuranone,6-ethyl-) Related Products
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